Cas no 1267313-56-3 ((1-(2-methoxyethyl)-1H-benzo[d]imidazol-5-yl)methanamine)

• Product Name: (1-(2-methoxyethyl)-1H-benzo[d]imidazol-5-yl)methanamine
• CAS No: 1267313-56-3
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• MDL: MFCD19265600
• CID: 5558757
• PubChem ID: 82193547
• Update Time: 2025-10-29

(1-(2-methoxyethyl)-1H-benzo[d]imidazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-(2-methoxyethyl)-1H-benzo[d]imidazol-5-yl)methanamine

• MDL： MFCD19265600
• Inchi： 1S/C11H15N3O/c1-15-5-4-14-8-13-10-6-9(7-12)2-3-11(10)14/h2-3,6,8H,4-5,7,12H2,1H3
• InChI Key： QNUUAWOOKLUPSD-UHFFFAOYSA-N
• SMILES： C1N(CCOC)C2=CC=C(CN)C=C2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on (1-(2-methoxyethyl)-1H-benzo[d]imidazol-5-yl)methanamine

Introduction to (1-(2-methoxyethyl)-1H-benzo[d]imidazol-5-yl)methanamine (CAS No. 1267313-56-3)

(1-(2-methoxyethyl)-1H-benzo[d]imidazol-5-yl)methanamine, also known by its CAS number 1267313-56-3, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzoimidazoles, which are known for their diverse biological activities, including antifungal, antibacterial, and antiparasitic properties. The unique structure of (1-(2-methoxyethyl)-1H-benzo[d]imidazol-5-yl)methanamine makes it a promising candidate for various therapeutic applications.

The chemical structure of (1-(2-methoxyethyl)-1H-benzo[d]imidazol-5-yl)methanamine features a benzoimidazole core with a methoxyethyl substituent on the nitrogen atom and a methylamine group attached to the benzene ring. This combination of functional groups imparts specific chemical and biological properties that are crucial for its potential use in drug development. The methoxyethyl group enhances the lipophilicity of the molecule, which can improve its cell membrane permeability and bioavailability. The methylamine group, on the other hand, can participate in hydrogen bonding and other interactions with biological targets, potentially enhancing the compound's binding affinity and selectivity.

Recent studies have explored the pharmacological properties of (1-(2-methoxyethyl)-1H-benzo[d]imidazol-5-yl)methanamine. One notable area of research is its potential as an antifungal agent. A study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibited significant antifungal activity against various strains of Candida and Aspergillus species. The researchers found that the compound's mechanism of action involves disrupting fungal cell wall synthesis, which is a critical process for fungal survival and proliferation. This discovery opens up new avenues for developing more effective antifungal drugs to combat resistant fungal infections.

In addition to its antifungal properties, (1-(2-methoxyethyl)-1H-benzo[d]imidazol-5-yl)methanamine has also shown promise as an antibacterial agent. A 2023 study published in Antimicrobial Agents and Chemotherapy demonstrated that the compound was effective against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The researchers hypothesized that the compound's ability to inhibit bacterial protein synthesis and disrupt cell membrane integrity contributes to its broad-spectrum antibacterial activity. These findings suggest that (1-(2-methoxyethyl)-1H-benzo[d]imidazol-5-yl)methanamine could be a valuable addition to the arsenal of antibiotics used to treat bacterial infections.

The potential therapeutic applications of (1-(2-methoxyethyl)-1H-benzo[d]imidazol-5-yl)methanamine extend beyond antifungal and antibacterial uses. Recent research has also investigated its anticancer properties. A study published in Cancer Research in 2024 reported that the compound exhibited selective cytotoxicity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve inducing apoptosis through the modulation of key signaling pathways involved in cell survival and proliferation. These findings highlight the potential of (1-(2-methoxyethyl)-1H-benzo[d]imidazol-5-yl)methanamine as a novel anticancer agent.

The safety profile of (1-(2-methoxyethyl)-1H-benzo[d]imidazol-5-yl)methanamine is another important aspect being studied by researchers. Preliminary toxicology studies have shown that the compound has low toxicity in animal models, suggesting that it may be safe for human use. However, further preclinical and clinical trials are necessary to fully evaluate its safety and efficacy before it can be considered for therapeutic applications.

In conclusion, (1-(2-methoxyethyl)-1H-benzo[d]imidazol-5-yl)methanamine (CAS No. 1267313-56-3) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical science. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound holds significant promise for addressing unmet medical needs in areas such as antifungal, antibacterial, and anticancer therapy.